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Compound of Interest

Compound Name: 4-Hydroxyphenylacetic acid-d4

Cat. No.: B15570012

Essential Safety and Handling Guide for 4-
Hydroxyphenylacetic acid-d4

This guide provides crucial safety and logistical information for the handling and disposal of 4-
Hydroxyphenylacetic acid-d4, tailored for researchers, scientists, and professionals in drug
development. The following procedures are designed to ensure a safe laboratory environment
and proper management of this chemical.

Hazard Identification and Summary

4-Hydroxyphenylacetic acid-d4 should be handled with the same precautions as its non-
deuterated counterpart, 4-Hydroxyphenylacetic acid. The primary hazards associated with this
compound are skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3]

Hazard Summary Table
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Hazard Classification Category Hazard Statement

H315: Causes skin irritation.[1]

Skin Corrosion/Irritation Category 2 2]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 / 2A S

[rritation irritation.[1][2]

Specific target organ toxicity H335: May cause respiratory
] Category 3 o

(single exposure) irritation.[1][2][3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against chemical exposure. The following
table outlines the recommended PPE for handling 4-Hydroxyphenylacetic acid-d4.

Personal Protective Equipment (PPE) Requirements
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Body Part Required PPE Material/Standard Rationale
To prevent skin
) ) o contact and irritation.
Chemical-resistant Nitrile or butyl _
Hands [4] Double gloving can
gloves rubber[4][5] ) N
provide an additional
layer of protection.[6]
] To protect against
Safety glasses with )
] ) Conforming to EN166 splashes that can
Eyes/Face side-shields or )
or NIOSH approved[7]  cause serious eye
goggles o
irritation.[4][6]
Recommended for
additional protection,
especially when
) handling larger
Face shield - N ]
quantities or during
procedures with a
high risk of splashing.
[51[6]
Laboratory coat or To protect clothing
Body chemical-resistant - and skin from
apron splashes and spills.[6]
To prevent inhalation
Use in a well- of dust or vapors,

Respiratory

ventilated area or

fume hood

which may cause
respiratory irritation.[1]

[6]

N95 mask or full-face
respirator with acid

gas cartridges

Recommended for

higher exposure levels

For situations with a
higher risk of
generating dust or

aerosols.[4]

Handling and Operational Plan
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Adherence to a strict operational protocol is essential for minimizing risks. The following
workflow outlines the key steps for safely handling 4-Hydroxyphenylacetic acid-d4.

Preparation Waste Disposal
Review Safety Data Sheet (SDS) Collect Waste in Labeled, Sealed Container
l ‘ l
Don Appropriate PPE Store Waste in Designated Area
Prepare Well-Ventilated Workspace (Fume Hood) Hand Over to EH&S for Disposal

'

Locate Emergency Equipment (Eyewash, Shower)

Hanglling
Y

Weigh the Compound

'

Dissolve in Appropriate Solvent

Post-H£ndling

Decontaminate Work Surfaces

'

Remove and Dispose of PPE Properly

'

Wash Hands Thoroughly
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Caption: Workflow for Safe Handling of 4-Hydroxyphenylacetic acid-d4.

Step-by-Step Handling Protocol:

e Preparation:

[¢]

Thoroughly review the Safety Data Sheet (SDS) for 4-Hydroxyphenylacetic acid.[6]

[e]

Put on all required personal protective equipment as detailed in the PPE table above.[6]

o

Ensure you are working in a well-ventilated area, preferably a chemical fume hood.[6]

[¢]

Confirm the location and functionality of emergency eyewash stations and safety showers.

[6]
e Handling:
o Carefully weigh the solid compound, avoiding the generation of dust.
o When dissolving, add the solid to the solvent slowly.

o Always handle the chemical with care to avoid spills and splashes.[6] Never point
container openings towards yourself or others.[6]

e Post-Handling:
o After use, decontaminate all work surfaces.

o Remove PPE carefully, avoiding self-contamination, and dispose of single-use items in the
appropriate waste stream.

o Wash hands thoroughly with soap and water after handling the chemical.[2]

Disposal Plan

Proper disposal of 4-Hydroxyphenylacetic acid-d4 and any contaminated materials is critical
to prevent environmental contamination and ensure regulatory compliance.
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Disposal Protocol:

o Waste Collection:

o Collect all waste, including unused material and contaminated consumables (e.g., gloves,
wipes), in a clearly labeled and sealed hazardous waste container.

e Waste Storage:

o Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.

e Final Disposal:

o Dispose of the chemical waste through your institution's Environmental Health and Safety
(EH&S) department or a licensed disposal company.[7] Do not empty into drains.[1] All
disposal activities must be in accordance with local, regional, and national regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15570012#personal-protective-equipment-for-
handling-4-hydroxyphenylacetic-acid-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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